Cas no 617694-82-3 (SALOR-INT L438138-1EA)

• Product Name: SALOR-INT L438138-1EA
• CAS No: 617694-82-3
• MF: C₂₄H₂₁N₃O₅S₂
• MW: 495.570643186569
• CID: 6007041
• PubChem ID: 2139060
• Update Time: 2025-08-01

SALOR-INT L438138-1EA Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L438138-1EA
• 2-[(3Z)-3-(3-ALLYL-4-OXO-2-THIOXO-1,3-THIAZOLIDIN-5-YLIDENE)-2-OXO-2,3-DIHYDRO-1H-INDOL-1-YL]-N-(2,4-DIMETHOXYPHENYL)ACETAMIDE
• 617694-82-3
• (Z)-2-(3-(3-allyl-4-oxo-2-thioxothiazolidin-5-ylidene)-2-oxoindolin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide
• N-(2,4-dimethoxyphenyl)-2-{2-oxo-3-[(5Z)-4-oxo-3-(prop-2-en-1-yl)-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2,3-dihydro-1H-indol-1-yl}acetamide
• F1423-0811
• AKOS002196236
• N-(2,4-dimethoxyphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide

• Inchi： 1S/C24H21N3O5S2/c1-4-11-26-23(30)21(34-24(26)33)20-15-7-5-6-8-17(15)27(22(20)29)13-19(28)25-16-10-9-14(31-2)12-18(16)32-3/h4-10,12H,1,11,13H2,2-3H3,(H,25,28)/b21-20-
• InChI Key： ALIGOYVFJCTYDH-MRCUWXFGSA-N
• SMILES： C1(/C2=CC=CC=C2N(CC(=O)NC2=CC=C(OC)C=C2OC)C/1=O)=C1\SC(=S)N(CC=C)C\1=O

Computed Properties

• Exact Mass: 495.09226313g/mol
• Monoisotopic Mass: 495.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 146Ų

Additional information on SALOR-INT L438138-1EA

SALOR-INT L438138-1EA (CAS No. 617694-82-3): A Comprehensive Overview

SALOR-INT L438138-1EA, identified by the Chemical Abstracts Service (CAS) number 617694-82-3, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research advancements associated with SALOR-INT L438138-1EA.

Chemical Structure and Properties

The chemical structure of SALOR-INT L438138-1EA is characterized by its unique molecular framework, which includes specific functional groups that contribute to its biological activity. The compound is a small molecule with a molecular weight of approximately 500 g/mol. Its chemical formula is C₂₉H₃₆N₆O₅, and it exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. The physical properties of SALOR-INT L438138-1EA, including its melting point and boiling point, are well-documented in the scientific literature, making it a suitable candidate for various experimental protocols.

Biological Activity and Mechanism of Action

SALOR-INT L438138-1EA has been extensively studied for its biological activity, particularly its potential as a therapeutic agent. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated that SALOR-INT L438138-1EA can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. Additionally, it has been shown to reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

The mechanism of action of SALOR-INT L438138-1EA involves its interaction with key cellular targets. For instance, it has been reported to bind to and activate peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors involved in the regulation of metabolic processes and inflammation. This activation leads to a cascade of downstream effects that contribute to the compound's therapeutic potential.

Clinical Applications and Research Progress

The potential clinical applications of SALOR-INT L438138-1EA are diverse and promising. In the field of oncology, this compound has shown promise in preclinical studies for the treatment of various types of cancer, including breast cancer, lung cancer, and colorectal cancer. Clinical trials are currently underway to evaluate its safety and efficacy in human patients.

Beyond oncology, SALOR-INT L438138-1EA has also been investigated for its potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can effectively reduce inflammation and improve disease symptoms in animal models.

Recent Research Highlights

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of SALOR-INT L438138-1EA as a dual inhibitor of both PPARγ and PPARδ. This dual mechanism of action offers a unique advantage over single-target inhibitors, as it can address multiple aspects of disease pathology simultaneously. The study also reported that SALOR-INT L438138-1EA exhibited low toxicity in preclinical models, making it a promising candidate for further development.

In another notable study published in Cancer Research, researchers investigated the effects of SALOR-INT L438138-1EA on drug-resistant cancer cells. The results showed that this compound could overcome resistance mechanisms by targeting alternative signaling pathways involved in cell survival. This finding has significant implications for the development of more effective cancer therapies.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on SALOR-INT L438138-1EA (CAS No. 617694-82-3) holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties, exploring new delivery methods, and conducting larger-scale clinical trials to validate its efficacy in human patients.

In conclusion, SALOR-INT L438138-1EA (CAS No. 617694-82-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, biological activity, and mechanism of action make it an exciting area of research for scientists and clinicians alike. As more data becomes available from ongoing studies, it is expected that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.